Cas no 136854-22-3 (Ethyl 2,2-Difluoropentanoate)

Ethyl 2,2-Difluoropentanoate is a fluorinated ester compound with the molecular formula C₇H₁₂F₂O₂. It is characterized by the presence of two fluorine atoms at the 2-position of the pentanoate backbone, which enhances its reactivity and stability in synthetic applications. This compound is commonly utilized as an intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The difluoromethyl group imparts unique electronic and steric properties, making it valuable for modifying molecular structures. Ethyl 2,2-Difluoropentanoate is typically a clear, colorless liquid with moderate volatility and should be handled under standard laboratory conditions to ensure safety and purity.
Ethyl 2,2-Difluoropentanoate structure
Ethyl 2,2-Difluoropentanoate structure
Product Name:Ethyl 2,2-Difluoropentanoate
CAS No:136854-22-3
MF:C7H12F2O2
MW:166.165789604187
MDL:MFCD11007685
CID:890073
PubChem ID:15135339
Update Time:2025-06-08

Ethyl 2,2-Difluoropentanoate Chemical and Physical Properties

Names and Identifiers

    • Ethyl 2,2-Difluoropentanoate
    • PENTANOIC ACID,2,2-DIFLUORO-,ETHYL ESTER
    • MDL： MFCD11007685
    • Inchi： 1S/C7H12F2O2/c1-3-5-7(8,9)6(10)11-4-2/h3-5H2,1-2H3
    • InChI Key： DTSUJYXUELDNPL-UHFFFAOYSA-N
    • SMILES： FC(C(=O)OCC)(CCC)F

Computed Properties

  • Exact Mass: 166.08100
  • Monoisotopic Mass: 166.08053595g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.30000
  • LogP: 1.98490

Ethyl 2,2-Difluoropentanoate Customs Data

  • HS CODE：2915900090
  • Customs Data：

    China Customs Code:

    2915900090

    Overview:

    2915900090. Other saturated acyclic monocarboxylic acids and their anhydrides(Acyl halide\Peroxygenation)Chemicals\Peroxy acid and its halogenation\nitrification\sulfonation\Nitrosative derivative. VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915900090 other saturated acyclic monocarboxylic acids and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward) MFN tariff:5.5% General tariff:30.0%

Ethyl 2,2-Difluoropentanoate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
035961-1g
Ethyl-2,2-difluoropentanoate
 136854-22-3 95%
1g
 ￡352.00 2022-03-01
Fluorochem
035961-5g
Ethyl-2,2-difluoropentanoate
 136854-22-3 95%
5g
 ￡1055.00 2022-03-01
abcr
AB358513-1 g
Ethyl 2,2-difluoropentanoate, 95%; .
 136854-22-3 95%
1g
 €564.50 2023-04-26
abcr
AB358513-5g
Ethyl 2,2-difluoropentanoate, 95%; .
 136854-22-3 95%
5g
 €1954.50 2025-04-21
abcr
AB358513-1g
Ethyl 2,2-difluoropentanoate, 95%; .
 136854-22-3 95%
1g
 €679.50 2025-04-21
A2B Chem LLC
AE40999-1g
Ethyl 2,2-Difluoropentanoate
 136854-22-3 95%
1g
 $375.00 2024-01-04
A2B Chem LLC
AE40999-5g
Ethyl 2,2-Difluoropentanoate
 136854-22-3 95%
5g
 $1125.00 2024-01-04
A2B Chem LLC
AE40999-25g
Ethyl 2,2-Difluoropentanoate
 136854-22-3 95%
25g
 $3995.00 2024-01-04
1PlusChem
1P009GW7-5g
Ethyl 2,2-Difluoropentanoate
 136854-22-3 95%
5g
 $1170.00 2025-02-24
1PlusChem
1P009GW7-1g
Ethyl 2,2-Difluoropentanoate
 136854-22-3 95%
1g
 $391.00 2025-02-24

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